Cas no 1466833-31-7 (2-Ethylbenzo[d]oxazole-6-methanol)

• Product Name: 2-Ethylbenzo[d]oxazole-6-methanol
• CAS No: 1466833-31-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4817969
• Update Time: 2025-05-22

2-Ethylbenzo[d]oxazole-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbenzo[d]oxazole-6-methanol

• Inchi： 1S/C10H11NO2/c1-2-10-11-8-4-3-7(6-12)5-9(8)13-10/h3-5,12H,2,6H2,1H3
• InChI Key： BWATVBMLJUIXDT-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=CC(CO)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Ethylbenzo[d]oxazole-6-methanol

2-Ethylbenzo[d]oxazole-6-methanol: A Comprehensive Overview

The compound with CAS No. 1466833-31-7, commonly referred to as 2-Ethylbenzo[d]oxazole-6-methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The benzo[d]oxazole core is a well-known scaffold in organic synthesis due to its versatility and ability to participate in various chemical reactions. The presence of an ethyl group at the 2-position and a methanol group at the 6-position introduces unique electronic and steric properties, making this compound particularly interesting for both academic and industrial applications.

Recent studies have highlighted the potential of 2-Ethylbenzo[d]oxazole-6-methanol in the development of advanced materials, such as optoelectronic devices and sensors. Researchers have demonstrated that the molecule's electronic properties can be fine-tuned by modifying substituents on the benzo[d]oxazole ring. For instance, the ethyl group at position 2 enhances the molecule's hydrophobicity, which is advantageous for applications in organic semiconductors. Meanwhile, the methanol group at position 6 introduces hydrogen bonding capabilities, which can improve solubility and intermolecular interactions in certain solvents.

The synthesis of 2-Ethylbenzo[d]oxazole-6-methanol typically involves a multi-step process that begins with the preparation of a suitable precursor. One common approach is the condensation reaction between an aldehyde or ketone derivative and an amine or ammonium salt in the presence of an oxidizing agent. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For example, researchers have employed transition metal catalysts to facilitate the formation of the benzo[d]oxazole ring under mild conditions.

In terms of physical properties, 2-Ethylbenzo[d]oxazole-6-methanol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for use in various solution-based processes. The compound's UV-Vis absorption spectrum shows strong absorbance in the visible region, which suggests potential applications in photovoltaic devices and light-emitting diodes (LEDs). Recent studies have also explored its fluorescence properties, revealing that the molecule emits light in the blue region upon excitation.

The biological activity of 2-Ethylbenzo[d]oxazole-6-methanol has been a topic of interest for researchers in the pharmaceutical industry. Initial assays indicate that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Furthermore, its ability to interact with certain proteins through hydrogen bonding has led to investigations into its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's disease.

From an environmental perspective, 2-Ethylbenzo[d]oxazole-6-methanol has been shown to degrade relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. This property aligns with current trends toward developing eco-friendly chemicals that minimize ecological impact. However, further studies are required to fully understand its biodegradation pathways and environmental fate.

In conclusion, 2-Ethylbenzo[d]oxazole-6-methanol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As research continues to uncover new properties and functionalities of this molecule, it is likely to play an increasingly important role in shaping future technologies.